Cas no 1261935-86-7 (3-Fluoro-4-(3-nitrophenyl)phenol)

• Product Name: 3-Fluoro-4-(3-nitrophenyl)phenol
• CAS No: 1261935-86-7
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD18313748
• CID: 2764574
• PubChem ID: 53219429
• Update Time: 2025-07-02

3-Fluoro-4-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID30684276
• AKOS017556905
• 2-Fluoro-3'-nitro[1,1'-biphenyl]-4-ol
• 1261935-86-7
• 3-FLUORO-4-(3-NITROPHENYL)PHENOL
• 3-Fluoro-4-(3-nitrophenyl)phenol, 95%
• MFCD18313748
• 3-Fluoro-4-(3-nitrophenyl)phenol

• MDL： MFCD18313748
• Inchi： 1S/C12H8FNO3/c13-12-7-10(15)4-5-11(12)8-2-1-3-9(6-8)14(16)17/h1-7,15H
• InChI Key： XYVMJTMXDGURFR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 233.04882128Da
• Monoisotopic Mass: 233.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(3-nitrophenyl)phenol

Introduction to 3-Fluoro-4-(3-nitrophenyl)phenol (CAS No: 1261935-86-7)

3-Fluoro-4-(3-nitrophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1261935-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of a fluoro group and a nitro-substituted phenyl ring, presents intriguing properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of 3-Fluoro-4-(3-nitrophenyl)phenol consists of a phenolic core substituted with a fluorine atom at the 3-position and a 3-nitrophenyl group at the 4-position. This particular configuration imparts distinct electronic and steric characteristics to the molecule, which are critical in determining its interactions with biological targets. The presence of the fluoro group, known for its ability to modulate metabolic stability and binding affinity, alongside the nitro group, which can influence electron density and reactivity, makes this compound a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The fluorine atom, being small and electronegative, can significantly alter the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic pathways. Studies have shown that fluorine substitution can enhance binding affinity to enzymes and receptors, leading to more effective drug candidates. The nitro group, on the other hand, is often used to introduce reactivity or to serve as a handle for further chemical modifications. Together, these functional groups in 3-Fluoro-4-(3-nitrophenyl)phenol create a versatile platform for medicinal chemists to develop innovative treatments.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. 3-Fluoro-4-(3-nitrophenyl)phenol exemplifies this approach by combining known pharmacophores in a novel manner. Computational modeling and experimental studies have begun to unravel the potential interactions of this compound with various biological targets. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory diseases and cancer. These early discoveries are particularly exciting as they lay the groundwork for more detailed investigations into its therapeutic applications.

The synthesis of 3-Fluoro-4-(3-nitrophenyl)phenol is another area of active interest. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in constructing the desired framework. Optimizing these synthetic pathways not only facilitates access to 3-Fluoro-4-(3-nitrophenyl)phenol but also contributes to the broader arsenal of tools available for organic synthesis.

Beyond its potential as a drug candidate, 3-Fluoro-4-(3-nitrophenyl)phenol may also find applications in other areas of chemical biology. For instance, its unique structure could make it useful as an intermediate in the synthesis of more complex molecules or as a probe for studying enzyme mechanisms. The ability to modify its core structure allows researchers to explore different derivatives that might exhibit enhanced or altered properties. This flexibility underscores the importance of having versatile building blocks like this compound in chemical research.

The regulatory landscape for novel chemical entities also plays a crucial role in determining their progression towards clinical applications. While 3-Fluoro-4-(3-nitrophenyl)phenol is not currently classified as a controlled substance or subject to stringent regulations, compliance with safety and environmental guidelines remains essential throughout its development and use. Manufacturers and researchers must adhere to Good Manufacturing Practices (GMP) and other regulatory standards to ensure the quality, safety, and efficacy of any derivatives or formulations that may arise from this compound.

In conclusion, 3-Fluoro-4-(3-nitrophenyl)phenol (CAS No: 1261935-86-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features, combined with promising preliminary findings from research studies, position it as a compelling candidate for further development. As scientists continue to explore its potential applications and refine synthetic methodologies, this compound is poised to contribute significantly to advancements in medicine and chemical biology.